Cas no 104600-30-8 (3-Cyclopropylamino-2-(2,4-dichloro-5-fluoro-benzoyl)-acrylic acid ethyl ester)

• Product Name: 3-Cyclopropylamino-2-(2,4-dichloro-5-fluoro-benzoyl)-acrylic acid ethyl ester
• CAS No: 104600-30-8
• MF: C₁₅H₁₄Cl₂FNO₃
• MW: 346.180965900421
• CID: 2861387
• Update Time: 2023-08-10

3-Cyclopropylamino-2-(2,4-dichloro-5-fluoro-benzoyl)-acrylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylamino-2-(2,4-dichloro-5-fluoro-benzoyl)-acrylic acid ethyl ester

• Inchi： 1S/C15H14Cl2FNO3/c1-2-22-15(21)10(7-19-8-3-4-8)14(20)9-5-13(18)12(17)6-11(9)16/h5-8,20H,2-4H2,1H3/b14-10+,19-7+
• InChI Key： ARMCOAAVDPXPRM-KARWEHORSA-N
• SMILES： ClC1C=C(C(=CC=1/C(=C(\C(=O)OCC)/C=N/C1CC1)/O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 479
• XLogP3: 4.2
• Topological Polar Surface Area: 58.9